![molecular formula C15H20O B8459424 2-Methyl-3-[4-(2-methylbutan-2-yl)phenyl]prop-2-enal CAS No. 67468-55-7](/img/structure/B8459424.png)
2-Methyl-3-[4-(2-methylbutan-2-yl)phenyl]prop-2-enal
Cat. No. B8459424
M. Wt: 216.32 g/mol
InChI Key: VYLZDKRGDLITAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04202894
Procedure details
432.62 g of 3-(p-tert.amyl -phenyl)-2-methyl-acrolein are dissolved in 2500 ml of methanol and treated portionwise while cooling with ice with 38 g of sodium borohydride. Subsequently, the mixture is stirred at room temperature for 2.5 hours, poured into 2500 ml of ice-cold 2-N hydrochloric acid and exhaustively extracted with hexane. The combined hexane extracts are washed neutral with water, dried over sodium sulphate and evaporated. Vacuum distillation yields pure 3-(p-tert.amyl-phenyl)-2-methyl-allyl alcohol of boiling point 128°-133° C./0.04 Torr.
[Compound]
Name
ice
Quantity
2500 mL
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:6]1[CH:11]=[CH:10][C:9]([CH:12]=[C:13]([CH3:16])[CH:14]=[O:15])=[CH:8][CH:7]=1)([CH2:4][CH3:5])([CH3:3])[CH3:2].[BH4-].[Na+]>CO>[C:1]([C:6]1[CH:7]=[CH:8][C:9]([CH:12]=[C:13]([CH3:16])[CH2:14][OH:15])=[CH:10][CH:11]=1)([CH2:4][CH3:5])([CH3:2])[CH3:3] |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
432.62 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(CC)C1=CC=C(C=C1)C=C(C=O)C
|
|
Name
|
|
|
Quantity
|
2500 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
|
Name
|
|
|
Quantity
|
38 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
|
Step Three
[Compound]
|
Name
|
ice
|
|
Quantity
|
2500 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
Subsequently, the mixture is stirred at room temperature for 2.5 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
treated portionwise
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
exhaustively extracted with hexane
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined hexane extracts are washed neutral with water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulphate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Vacuum distillation
|
Outcomes
Product
Details
Reaction Time |
2.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(CC)C1=CC=C(C=C1)C=C(CO)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
